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Compound Name: Benzyl Benzyloxyacetate

Cat. No.: B142457 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Benzyl benzyloxyacetate is an organic ester with potential applications in various fields,

including pharmaceuticals and material science. A thorough understanding of its

thermodynamic properties is crucial for process design, safety analysis, and predicting its

behavior in different environments. This technical guide provides a comprehensive overview of

the key thermodynamic parameters of benzyl benzyloxyacetate, detailed experimental

protocols for their determination, and a framework for data presentation. Due to the limited

availability of published experimental data for this specific compound, this guide also serves as

a methodological handbook for researchers seeking to characterize benzyl benzyloxyacetate
or similar compounds.

Physicochemical Properties of Benzyl Benzyloxyacetate
Limited data is currently available in the public domain for benzyl benzyloxyacetate. The

known properties are summarized in the table below.
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Property Value Reference

Molecular Formula C16H16O3 [1]

Molecular Weight 256.3 g/mol [1]

Boiling Point 203-205 °C at 11 Torr [1]

Density 1.135 ± 0.06 g/cm³ [1]

Thermodynamic Data Summary
A complete thermodynamic dataset for benzyl benzyloxyacetate is not currently available in

the literature. The following tables are presented as a template for the systematic recording and

presentation of such data once determined experimentally. For illustrative purposes, some

fields may be populated with data from a structurally similar compound, benzyl acetate, to

demonstrate the expected format and typical range of values.

Table 1: Standard Molar Thermodynamic Properties
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Property Symbol Value (kJ/mol)
Temperature
(K)

Pressure (bar)

Standard Molar

Enthalpy of

Formation

ΔfH°
Data not

available
298.15 1

Standard Molar

Gibbs Free

Energy of

Formation

ΔfG°
Data not

available
298.15 1

Standard Molar

Entropy
S°

Data not

available
298.15 1

Standard Molar

Heat Capacity

(liquid)

Cp,l
Data not

available
298.15 1

Standard Molar

Heat Capacity

(gas)

Cp,g
Data not

available
298.15 1

Table 2: Phase Transition Properties
Property Symbol Value

Temperature
(K)

Pressure (bar)

Melting Point Tm
Data not

available
- 1

Enthalpy of

Fusion
ΔfusH

Data not

available
Tm 1

Boiling Point (at

1 atm)
Tb

Data not

available
- 1

Enthalpy of

Vaporization
ΔvapH

Data not

available
Tb 1
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Table 3: Vapor Pressure Data
Temperature (K) Vapor Pressure (Pa)

Data not available Data not available

Data not available Data not available

Data not available Data not available

Experimental Protocols
The following sections detail the standard experimental methodologies for determining the key

thermodynamic properties of organic esters like benzyl benzyloxyacetate.

Boiling Point and Vapor Pressure Determination
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.[2] Ebulliometry is a precise method for this determination.

[3]

Ebulliometry Protocol:

Apparatus Setup: An ebulliometer, which consists of a boiler, a condenser, and a

temperature sensor (e.g., a platinum resistance thermometer), is assembled.[3]

Calibration: The boiling point of a reference substance with a well-known boiling point,

typically distilled water, is measured to calibrate the apparatus under the current atmospheric

pressure.[4][5]

Sample Measurement: A measured volume of benzyl benzyloxyacetate is placed in the

boiler.

Heating: The sample is heated to a steady boil, ensuring a state of equilibrium between the

liquid and vapor phases.

Temperature Recording: The temperature of the vapor-liquid equilibrium is recorded once it

stabilizes. This temperature is the boiling point at the measured atmospheric pressure.
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Vapor Pressure Curve: By systematically varying the pressure within the apparatus using a

vacuum pump and a pressure controller, the boiling point can be measured at different

pressures to construct a vapor pressure curve.
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Ebulliometry Experimental Workflow

Setup and Calibration

Sample Measurement

Vapor Pressure Determination

Assemble Ebulliometer

Calibrate with Distilled Water

Introduce Benzyl Benzyloxyacetate Sample

Heat to Stable Boil

Record Equilibrium Temperature (Boiling Point)

Vary System Pressure

Repeat Measurement

Construct Vapor Pressure Curve
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Differential Scanning Calorimetry (DSC) Workflow

Preparation

Measurement

Data Analysis

Weigh and Seal Sample in Pan

Load Sample and Reference into DSC

Prepare Empty Reference Pan

Set Temperature Program (Heating Rate)

Run DSC Scan

Record Heat Flow vs. Temperature

Integrate Peak for Enthalpy of Fusion (ΔfusH) Calculate Heat Capacity (Cp) from Heat Flow
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Thermogravimetric Analysis (TGA) Workflow

Preparation

Measurement

Data Analysis

Place Weighed Sample in TGA Pan

Load Sample into TGA

Set Temperature Program and Atmosphere

Run TGA Scan

Record Mass Loss vs. Temperature

Determine Onset of Decomposition

Assess Thermal Stability

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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